molecular formula C15H26O6 B8278057 2-Ethoxycarbonyl-4-tert.-butoxycarbonylmethyl-6,6-dimethyl-1,5-dioxane

2-Ethoxycarbonyl-4-tert.-butoxycarbonylmethyl-6,6-dimethyl-1,5-dioxane

Cat. No.: B8278057
M. Wt: 302.36 g/mol
InChI Key: PWMDZIIBHDECJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethoxycarbonyl-4-tert.-butoxycarbonylmethyl-6,6-dimethyl-1,5-dioxane is a useful research compound. Its molecular formula is C15H26O6 and its molecular weight is 302.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H26O6

Molecular Weight

302.36 g/mol

IUPAC Name

ethyl 2,2-dimethyl-6-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,3-dioxane-4-carboxylate

InChI

InChI=1S/C15H26O6/c1-7-18-13(17)11-8-10(19-15(5,6)20-11)9-12(16)21-14(2,3)4/h10-11H,7-9H2,1-6H3

InChI Key

PWMDZIIBHDECJC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CC(OC(O1)(C)C)CC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-ethyl 6-tert.-butyl 2,4-dihydroxyadipate (1.6 g, 6.1 mmol) in methylene chloride (60 ml), dimethoxypropane (1.672 ml, 78 mmol) and pyridinium p-toluenesulfonate (251 mg, 1 mmol) were added and stirred under reflux conditions for one hour, followed by further stirring at 50° C for one hour while azeotropically removing methanol with methylene chloride. To the mixture, methylene chloride (60 ml) was added and stirred at 50° C. for one hour to remove methylene chloride. After adding water, the mixture was extracted with methylene chloride. The organic layers were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane:acetone=7:1) to give pure 2-ethoxycarbonyl-4-tert.-butoxycarbonylmethyl-6,6-dimethyl-1,5-dioxane (1.23 g, 4.06 mmol). Yield, 67%.
Name
1-ethyl 6-tert.-butyl 2,4-dihydroxyadipate
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
1.672 mL
Type
reactant
Reaction Step One
Quantity
251 mg
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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